99-35-4

1,3,5-Trinitrobenzene

In Stock

• CAS RN:
• 99-35-4

• Formula:
• C6H3N3O6

• InChI:
• InChI=1S/C6H3N3O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H

• InChIKey:
• UATJOMSPNYCXIX-UHFFFAOYSA-N

• 1,3,5-trinitrobenzene is a trinitrobenzene in which each of the nitro groups is meta- to the other two. It has a role as an explosive.
  "Trinitrobenzene, wetted, with not less than 10% water by mass" is a yellowish moist mass of crystals or a slurry. An explosive, but wetting lowers the risk of detonation. Dangerously explosive if allowed to dry out. The dry compound has a melting point of 122.5°C and is only slightly soluble in water (40 mg / L at 20°C). Store tightly sealed (to protect from drying out) in a cool, ventilated place, away from acute fire hazards and easily oxidized materials. May be toxic by ingestion.
  Trinitrobenzene, [dry] appears as a high explosive. Easily ignited and burns vigorously when dry. Insoluble in water. Will burn when wet, though may be difficult to ignite. Produces toxic oxides of nitrogen during combustion. May explode under exposure to...

Lusitanicoside

• CAS RN:
• 499-35-4

• Formula:
• C21H30O10

• InChI:
• InChI=1S/C21H30O10/c1-3-4-11-5-7-12(8-6-11)30-21-19(27)17(25)15(23)13(31-21)9-28-20-18(26)16(24)14(22)10(2)29-20/h3,5-8,10,13-27H,1,4,9H2,2H3/t10-,13+,14-,15+,16+,17-,18+,19+,20+,21+/m0/s1

• InChIKey:
• DAELTTGCCPRYTP-ZLQZEYEISA-N

• Lusitanicoside is a glycoside.

Thiothiamine

In Stock

• CAS RN:
• 299-35-4

• Formula:
• C12H16N4OS2

• InChI:
• InChI=1S/C12H16N4OS2/c1-7-10(3-4-17)19-12(18)16(7)6-9-5-14-8(2)15-11(9)13/h5,17H,3-4,6H2,1-2H3,(H2,13,14,15)

• InChIKey:
• SQOCQQPFEFRKBV-UHFFFAOYSA-N

• Thiothiamine is an impurity of Thiamine. Thiothiamine inhibits the activity of glutamate decarboxylase and decreases the concentration of GABA in brain tissue. Thiamine Impurity A; 
  Thiamine Impurity E is an impurity of B class vitamins such as thiamine. Thiamine is important for primary metabolism for all living organisms and is also used in the treatment or prevention of beriberi.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  
  

4-Amino-5-bromothiophene-2-carboxylic acid hydrobromide

In Stock

• CAS RN:
• 89499-35-4

• Formula:
• C5H5Br2NO2S

• InChI:
• InChI=1S/C5H4BrNO2S.BrH/c6-4-2(7)1-3(10-4)5(8)9;/h1H,7H2,(H,8,9);1H

• InChIKey:
• PEWMQVBTDAZMTL-UHFFFAOYSA-N

• 4-Amino-5-bromothiophene-2-carboxylic acid hydrobromide is a useful research compound. Its molecular formula is C5H5Br2NO2S and its molecular weight is 302.97 g/mol. The purity is usually 95%.

(4-Chlorophenyl)methanesulfonamide

In Stock

• CAS RN:
• 71799-35-4

• Formula:
• C7H8ClNO2S

• InChI:
• InChI=1S/C7H8ClNO2S/c8-7-3-1-6(2-4-7)5-12(9,10)11/h1-4H,5H2,(H2,9,10,11)

• InChIKey:
• FFGCRXVYUSRRQO-UHFFFAOYSA-N

• (4-Chlorophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C7H8ClNO2S and its molecular weight is 205.66 g/mol. The purity is usually 95%.

4-(1,2-Dimethyl-1-propenyl)benzoic acid

In Stock

• CAS RN:
• 13399-35-4

• Formula:
• C12H14O2

• InChI:
• InChI=1S/C12H14O2/c1-8(2)9(3)10-4-6-11(7-5-10)12(13)14/h4-7H,1-3H3,(H,13,14)

• InChIKey:
• ZELRASFYVOUIRY-UHFFFAOYSA-N

• 4-(1,2-Dimethyl-1-propenyl)benzoic acid, also known as 4-(1,2-Dimethyl-1-propenyl)benzoic acid, is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.242. The purity is usually 95%.

1H-Pyrrolizine-7-carboxaldehyde, 2,3-dihydro-1-hydroxy-

• CAS RN:
• 34199-35-4

• Formula:
• C8H9NO2

• InChI:
• InChI=1S/C8H9NO2/c10-5-6-1-3-9-4-2-7(11)8(6)9/h1,3,5,7,11H,2,4H2

• InChIKey:
• QJXKHTIRIREIAG-UHFFFAOYSA-N

• 1H-Pyrrolizine-7-carboxaldehyde, 2,3-dihydro-1-hydroxy- is a natural product found in Amauris echeria and Euploea sylvester with data available.

(4-Ethylphenyl)-[9-(4-fluorophenyl)sulfonyl-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-8-yl]methanone

In Stock

• CAS RN:
• 872199-35-4

• Formula:
• C26H20FNO5S

• InChI:
• InChI=1S/C26H20FNO5S/c1-2-16-3-5-17(6-4-16)25(29)21-15-28-22-14-24-23(32-11-12-33-24)13-20(22)26(21)34(30,31)19-9-7-18(27)8-10-19/h3-10,13-15H,2,11-12H2,1H3

• InChIKey:
• ZPJWJDIQFSGXBS-UHFFFAOYSA-N

• (4-Ethylphenyl)-[9-(4-fluorophenyl)sulfonyl-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-8-yl]methanone is a useful research compound. Its molecular formula is C26H20FNO5S and its molecular weight is 477.51. The purity is usually 95%.

Methyl 4-[4-(aminomethyl)phenoxy]butanoate hydrochloride

In Stock

• CAS RN:
• 916199-35-4

• Formula:
• C12H18ClNO3

• InChI:
• InChI=1S/C12H17NO3.ClH/c1-15-12(14)3-2-8-16-11-6-4-10(9-13)5-7-11;/h4-7H,2-3,8-9,13H2,1H3;1H

• InChIKey:
• OBJFOEWKLPTBPN-UHFFFAOYSA-N

• Methyl 4-[4-(aminomethyl)phenoxy]butanoate hydrochloride is a useful research compound. Its molecular formula is C12H18ClNO3 and its molecular weight is 259.73 g/mol. The purity is usually 95%.

(2E)-3-(3-Bromo-5-ethoxy-4-isobutoxyphenyl)acrylic acid

Usually In Stock

• CAS RN:
• 937599-35-4

• Formula:
• C15H19BrO4

• InChI:
• InChI=1S/C15H19BrO4/c1-4-19-13-8-11(5-6-14(17)18)7-12(16)15(13)20-9-10(2)3/h5-8,10H,4,9H2,1-3H3,(H,17,18)/b6-5+

• InChIKey:
• UHJWEHULFISUOW-AATRIKPKSA-N

• (2E)-3-(3-Bromo-5-ethoxy-4-isobutoxyphenyl)acrylic acid is a useful research compound. Its molecular formula is C15H19BrO4 and its molecular weight is 343.217. The purity is usually 95%.

1-Methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

In Stock

• CAS RN:
• 903499-35-4

• Formula:
• C15H20BNO2

• InChI:
• InChI=1S/C15H20BNO2/c1-14(2)15(3,4)19-16(18-14)12-8-6-7-11-9-10-17(5)13(11)12/h6-10H,1-5H3

• InChIKey:
• SWOGXWISGFKQRK-UHFFFAOYSA-N

• 1-Methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole is a useful research compound. Its molecular formula is C15H20BNO2 and its molecular weight is 257.14 g/mol. The purity is usually 95%.

Tert-butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazol-1-YL)azetidine-1-carboxylate

In Stock

• CAS RN:
• 877399-35-4

• Formula:
• C17H28BN3O4

• InChI:
• InChI=1S/C17H28BN3O4/c1-15(2,3)23-14(22)20-10-13(11-20)21-9-12(8-19-21)18-24-16(4,5)17(6,7)25-18/h8-9,13H,10-11H2,1-7H3

• InChIKey:
• JGJAAWHJOWNRBD-UHFFFAOYSA-N

• Tert-butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazol-1-YL)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C17H28BN3O4 and its molecular weight is 349.2 g/mol. The purity is usually 95%.

EUK 124

In Stock

• CAS RN:
• 186299-35-4

• Formula:
• C20H22ClMnN2O6

• InChIKey:
• CZWTULNLOQLTRE-AIMLMLFYSA-K

• EUK 8 and EUK 134 are synthetic catalytic scavengers of reactive oxygen species with superoxide dismutase (SOD) and catalase mimetic activity. EUK 124 is a structural analog of EUK 8 and EUK 134 with significantly reduced activity. EUK 124 and EUK 8 inhibit superoxide-mediated reduction of an electron acceptor (i.e., SOD mimetic activity), with IC50 values of 5 µM and 0.7 µM, respectively.
  
  

3-[(1-Ethylpiperidin-4-yl)(methyl)carbamoyl]propanoic acid

In Stock

• CAS RN:
• 1153299-35-4

• Formula:
• C12H22N2O3

• InChI:
• InChI=1S/C12H22N2O3/c1-3-14-8-6-10(7-9-14)13(2)11(15)4-5-12(16)17/h10H,3-9H2,1-2H3,(H,16,17)

• InChIKey:
• PZXGPUHHMFWQBF-UHFFFAOYSA-N

• 3-[(1-Ethylpiperidin-4-yl)(methyl)carbamoyl]propanoic acid is a useful research compound. Its molecular formula is C12H22N2O3 and its molecular weight is 242.31 g/mol. The purity is usually 95%.

4-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl]acetamido}benzamide

In Stock

• CAS RN:
• 1019099-35-4

• Formula:
• C20H22N6O3

• InChI:
• InChI=1S/C20H22N6O3/c1-4-15-10-18(28)25(20(23-15)26-13(3)9-12(2)24-26)11-17(27)22-16-7-5-14(6-8-16)19(21)29/h5-10H,4,11H2,1-3H3,(H2,21,29)(H,22,27)

• InChIKey:
• WFSKRFUHYGTBPF-UHFFFAOYSA-N

• 4-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl]acetamido}benzamide is a useful research compound. Its molecular formula is C20H22N6O3 and its molecular weight is 394.4 g/mol. The purity is usually 95%.

3-Methoxycarbonyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid

In Stock

• CAS RN:
• 2138199-35-4

• Formula:
• C12H19NO6

• InChI:
• InChI=1S/C12H19NO6/c1-11(2,3)19-10(17)13-6-5-12(7-13,8(14)15)9(16)18-4/h5-7H2,1-4H3,(H,14,15)

• InChIKey:
• KHKXCXOXPYWOKE-UHFFFAOYSA-N

• 3-Methoxycarbonyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H19NO6 and its molecular weight is 273.285. The purity is usually 95%.

Methyl 3-[2-(aminomethyl)phenyl]benzoate hydrochloride

Usually In Stock

• CAS RN:
• 2230799-35-4

• Formula:
• C15H16ClNO2

• InChI:
• InChI=1S/C15H15NO2.ClH/c1-18-15(17)12-7-4-6-11(9-12)14-8-3-2-5-13(14)10-16;/h2-9H,10,16H2,1H3;1H

• InChIKey:
• ADCJHKYYYOZWRJ-UHFFFAOYSA-N

• Methyl 3-[2-(aminomethyl)phenyl]benzoate hydrochloride is a useful research compound. Its molecular formula is C15H16ClNO2 and its molecular weight is 277.75. The purity is usually 95%.